Cas no 874196-91-5 (1H-Pyrazole-4-carboxylic acid, 1-(2-methoxyethyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(2-methoxyethyl)-, ethyl ester
• CAS No: 874196-91-5
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 1890601
• PubChem ID: 58592601
• Update Time: 2025-04-21

1H-Pyrazole-4-carboxylic acid, 1-(2-methoxyethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(2-methoxyethyl)-, ethyl ester
• ethyl 1-(2-methoxyethyl)-1H-pyrazole-4-carboxylate
• ethyl 1-(2-methoxyethyl)pyrazole-4-carboxylate
• DB-141772
• SCHEMBL2823114
• 874196-91-5
• VBSAAYHPIYYSJJ-UHFFFAOYSA-N
• A1-08659
• Ethyl 1-(2-methoxyethyl)-1-H-pyrazole-4-carboxylate
• AKOS020084948

• Inchi： 1S/C9H14N2O3/c1-3-14-9(12)8-6-10-11(7-8)4-5-13-2/h6-7H,3-5H2,1-2H3
• InChI Key： VBSAAYHPIYYSJJ-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 198.10044231Da
• Monoisotopic Mass: 198.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.4Ų

1H-Pyrazole-4-carboxylic acid, 1-(2-methoxyethyl)-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)